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Compound of Interest

Compound Name: Benzyl 2-bromoethyl ether

Cat. No.: B032766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Benzyl 2-bromoethyl ether (CAS RN: 1462-37-9). Adherence to these procedures is critical

for ensuring laboratory safety and proper chemical management.

Chemical Properties and Hazards
Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic

odor.[1] It is classified as a hazardous substance with the following primary concerns:

Health Hazards: Harmful if swallowed, causes skin irritation, and serious eye irritation.[2]

May also cause respiratory irritation.[2] The toxicological properties have not been fully

investigated.[2]

Reactivity: As a reactive organic compound containing bromine, it can participate in

nucleophilic substitution reactions.[1] It is incompatible with strong oxidizing agents.[2]
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Property Value

CAS Number 1462-37-9

Molecular Formula C₉H₁₁BrO

Molecular Weight 215.09 g/mol

Appearance Colorless to pale yellow liquid[1]

Boiling Point 254 °C[3]

Flash Point 113 °C (235 °F)[3]

Density 1.36 g/mL at 25 °C[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Benzyl 2-bromoethyl ether. The

following table summarizes the required equipment.
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Body Part Required PPE Specifications and Rationale

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must be worn at all

times. A face shield is required

when handling larger

quantities or when there is a

significant splash risk.[4]

Hands Chemical-Resistant Gloves

Viton® or Butyl rubber gloves

are highly recommended for

handling halogenated organic

compounds.[5][6] If these are

not available, heavy-duty

Nitrile or Neoprene gloves may

be used for splash protection,

but should be replaced

immediately upon

contamination.[7] Always

inspect gloves for integrity

before use.

Body
Flame-Resistant Laboratory

Coat

A lab coat that is flame-

resistant and fully buttoned is

required.

Respiratory Respirator (if necessary)

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of vapors.[8] If

engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

organic vapor cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the essential steps for safely handling Benzyl 2-bromoethyl ether in a

laboratory setting.
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1. Preparation and Precautionary Measures:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are readily accessible.

Don all required personal protective equipment as detailed above.

Have appropriate spill cleanup materials (e.g., absorbent pads, vermiculite) available.

2. Handling the Chemical:

Conduct all manipulations of Benzyl 2-bromoethyl ether within the chemical fume hood.

Use glassware that is free from cracks or defects.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep containers of Benzyl 2-bromoethyl ether tightly closed when not in use.

3. In Case of a Spill:

Evacuate the immediate area and alert colleagues.

If the spill is small and you are trained to handle it, contain the spill with an inert absorbent

material.

Do not use combustible materials like paper towels to absorb the spill.

Collect the absorbed material into a designated hazardous waste container.

For large spills, evacuate the laboratory and contact the appropriate emergency response

team.

Disposal Plan
Proper disposal of Benzyl 2-bromoethyl ether and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation: All waste containing Benzyl 2-bromoethyl ether must be collected in a

dedicated, clearly labeled hazardous waste container for halogenated organic waste.

Waste Containers: Use chemically resistant containers with secure lids.

Contaminated Materials: All disposable items that have come into contact with Benzyl 2-
bromoethyl ether, such as gloves, absorbent pads, and pipette tips, must be disposed of in

the same halogenated organic waste container.

Disposal Procedure: Do not pour Benzyl 2-bromoethyl ether down the drain.[2] All waste

must be disposed of through a licensed professional waste disposal service.[4]

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations when working with Benzyl 2-
bromoethyl ether, emphasizing the integration of safety measures at each step.
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Caption: Workflow for Safe Handling of Benzyl 2-bromoethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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